Cas no 2228618-01-5 (4-methyl-4-(1-methyl-1H-imidazol-4-yl)oxypiperidine)

• Product Name: 4-methyl-4-(1-methyl-1H-imidazol-4-yl)oxypiperidine
• CAS No: 2228618-01-5
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5951910
• PubChem ID: 165703841
• Update Time: 2025-10-31

4-methyl-4-(1-methyl-1H-imidazol-4-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(1-methyl-1H-imidazol-4-yl)oxypiperidine
• EN300-1785909
• 4-methyl-4-[(1-methyl-1H-imidazol-4-yl)oxy]piperidine
• 2228618-01-5

• Inchi： 1S/C10H17N3O/c1-10(3-5-11-6-4-10)14-9-7-13(2)8-12-9/h7-8,11H,3-6H2,1-2H3
• InChI Key： NSNYONGJKQSATK-UHFFFAOYSA-N
• SMILES： O(C1=CN(C)C=N1)C1(C)CCNCC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-methyl-4-(1-methyl-1H-imidazol-4-yl)oxypiperidine

Professional Introduction to Compound with CAS No. 2228618-01-5 and Product Name: 4-methyl-4-(1-methyl-1H-imidazol-4-yl)oxypiperidine

Compound with the CAS number 2228618-01-5, identified by its systematic name 4-methyl-4-(1-methyl-1H-imidazol-4-yl)oxypiperidine, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this compound integrates a piperidine ring with a methyl substituent at the 4-position, further modified by a 1-methyl-1H-imidazole moiety linked at the 4-position of the oxypiperidine core. Such structural features are strategically designed to enhance binding affinity and selectivity, making it a promising candidate for further exploration in drug development.

The significance of 4-methyl-4-(1-methyl-1H-imidazol-4-yl)oxypiperidine lies in its potential role as an intermediate or lead compound in the synthesis of novel therapeutic agents. The combination of the piperidine and imidazole scaffolds is well-documented for their utility in creating bioactive molecules that interact with biological targets. Recent studies have highlighted the importance of such heterocyclic compounds in modulating various physiological pathways, including neurotransmitter systems and inflammatory responses. The presence of the methyl group at the 4-position of the piperidine ring may influence the compound's solubility and metabolic stability, which are critical factors in drug design.

In the realm of medicinal chemistry, the development of small molecules that can modulate protein-protein interactions or enzyme activity is of paramount importance. The 4-methyl-4-(1-methyl-1H-imidazol-4-yl)oxypiperidine structure presents an intriguing possibility for such interactions due to its dual functionality. The oxypiperidine moiety is known to exhibit pharmacological activity in several disease models, while the imidazole ring provides a hydrogen bond donor/acceptor capability that can enhance binding to biological targets. This dual functionality makes it a versatile building block for designing molecules with enhanced pharmacological profiles.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties, including binding affinity and metabolic stability. Virtual screening techniques have been employed to identify potential hits from large compound libraries, and 4-methyl-4-(1-methyl-1H-imidazol-4-yl)oxypiperidine has emerged as a structurally interesting candidate for further experimental validation. Its unique scaffold suggests potential applications in treating conditions such as neurological disorders, where modulation of neurotransmitter activity is key. Additionally, its structural features may make it useful in developing anti-inflammatory agents, given the known role of imidazole derivatives in modulating inflammatory pathways.

The synthesis of 4-methyl-4-(1-methyl-1H-imidazol-4-yl)oxypiperidine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the imidazole moiety and subsequent functional group modifications to achieve the desired final structure. Advances in synthetic methodologies have made it possible to construct complex heterocyclic frameworks more efficiently, reducing both time and cost associated with drug development.

The pharmacological evaluation of 4-methyl-4-(1-methyl-1H-imidazol-4-yl)oxypiperidine has begun with initial in vitro studies focusing on its interaction with target proteins and enzymes. Preliminary results suggest that this compound exhibits promising binding affinity to certain therapeutic targets, making it a valuable candidate for further investigation. Additionally, pharmacokinetic studies are being conducted to assess its metabolic stability, solubility, and distribution within biological systems. These studies are crucial for determining whether this compound has the potential to progress into clinical trials as a lead molecule.

The integration of 4-methyl-4-(1-methyl-1H-imidazol-4-yl)oxypiperidine into drug development pipelines aligns with current trends toward personalized medicine and targeted therapies. By leveraging structural diversity and computational tools, researchers can rapidly identify and optimize compounds with specific pharmacological profiles. The unique combination of functional groups in this compound makes it a versatile tool for exploring new therapeutic avenues, particularly in areas where traditional drug design approaches have faced limitations.

Future directions for research on CAS No. 2228618-01-5 include exploring its potential as an antiviral or anticancer agent. The oxypiperidine core is known to exhibit activity against various pathogens, while the imidazole ring has been implicated in cell cycle regulation and apoptosis induction. By further modifying this scaffold, researchers aim to develop novel therapeutics that can address unmet medical needs more effectively than existing treatments.

In conclusion, CAS No. 2228618-01-5, identified as 4-methyl-4-(1-methyl-1H-imidazol-4-yloxypiperidine, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its dual functionality makes it a promising candidate for modulating various biological pathways, particularly those involved in neurological disorders and inflammation. With ongoing research focused on optimizing its synthesis and evaluating its pharmacological properties, this compound holds great promise for contributing to future therapeutic breakthroughs.